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Compound of Interest

Compound Name: DM1-SMe

cat. No.: B10775921

The following guide provides essential safety and logistical information for the proper disposal
of DM1-SMe (N2'-deacetyl-N2'-[3-(methyldithio)-1-oxopropyl]-maytansine), a potent
maytansinoid microtubule inhibitor.[1][2] Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection. Due to conflicting safety classifications across
different suppliers, it is imperative to treat DM1-SMe as a hazardous substance.[3]

Safety and Hazard Summary

DM1-SMe is a cytotoxic agent used in the development of antibody-drug conjugates (ADCS).[4]
[5] While one safety data sheet (SDS) does not classify the substance as hazardous under the
Globally Harmonized System (GHS), another indicates it is harmful if swallowed and very toxic
to aquatic life with long-lasting effects.[3] Therefore, exercising caution is paramount.
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Hazard
Classification (GHS)

Hazard Statement

Precautionary
Statement

Source

Acute Toxicity, Oral
(Category 4)

H302: Harmful if

swallowed

P264: Wash skin
thoroughly after
handling.

[3]

P270: Do not eat,
drink or smoke when

using this product.

[3]

P301 + P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you

feel unwell.

[3]

P330: Rinse mouth.

[3]

Acute Aquatic Toxicity
(Category 1)

H400: Very toxic to

aguatic life

P273: Avoid release to

the environment.

Chronic Aquatic

Toxicity (Category 1)

H410: Very toxic to
aquatic life with long

lasting effects

P391: Collect spillage.

[3]

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction

P261: Avoid breathing
dust/fume/gas/mist/iva

pours/spray.

[6]

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[6]

P302 + P352: IF ON
SKIN: Wash with
plenty of soap and

water.

[6]
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P333 + P313: If skin
irritation or rash
[6]

occurs: Get medical

advice/attention.

P501: Dispose of
) contents/container to
General Disposal [3][6]
an approved waste

disposal plant.

Detailed Disposal Protocol

This protocol outlines the step-by-step process for the safe handling and disposal of DM1-SMe
waste. This includes the pure compound, solutions, and any contaminated laboratory materials.

Objective: To ensure the safe collection, storage, and disposal of DM1-SMe waste in
compliance with institutional and regulatory standards.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles with side-shields,
chemical-resistant gloves, impervious lab coat.[3][6]

» Designated, leak-proof, and sealable hazardous waste containers.
e Hazardous waste labels.

o Spill kit for cytotoxic agents.

Procedure:

o Wear Appropriate PPE: Before handling DM1-SMe or its waste, always wear the required
personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab
coat.[3][6]

o Waste Segregation:

o Do not mix DM1-SMe waste with non-hazardous laboratory trash.
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o Segregate waste into categories:
» Solid Waste: Contaminated items such as gloves, pipette tips, vials, and bench paper.
» Liquid Waste: Unused solutions, quenched reaction mixtures, and solvent rinses.

» Sharps: Contaminated needles and blades.

o Waste Collection:

o Solid Waste: Collect in a designated, durable, leak-proof container lined with a heavy-duty
plastic bag.

o Liquid Waste: Collect in a sealable, chemical-resistant container (e.g., glass or
polyethylene). Ensure the container is compatible with all components of the liquid waste.
Avoid overfilling; leave at least 10% headspace.

o Sharps: Place directly into a designated, puncture-proof sharps container.

e Labeling:

[e]

Clearly label every waste container with "Hazardous Waste."

o

Identify the contents, including "DM1-SMe" and any other chemical constituents (e.g.,
solvents like DMSO).[7]

o

Indicate the approximate concentrations and quantities.

[¢]

Include the date of waste accumulation and the responsible researcher's name.

e Interim Storage:

[e]

Keep waste containers securely sealed when not in use.[3]

o Store the waste in a designated, well-ventilated, and secure area away from general
laboratory traffic.

o Follow the storage temperature recommendations for the compound, which is typically
-20°C for long-term stability.[3][4]
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» Final Disposal:

o Crucially, DM1-SMe waste must be disposed of through an approved hazardous waste
disposal facility.[3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the waste. Do not attempt to dispose of this material down
the drain or in regular trash, as it is very toxic to aquatic life.[3]

e Decontamination:

o Thoroughly decontaminate all surfaces and non-disposable equipment that came into
contact with DM1-SMe. Use an appropriate cleaning agent as recommended by your
institution's safety protocols.

o Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous solid waste.
e Documentation:

o Maintain a log of all DM1-SMe waste generated, including quantities and disposal dates.
This is essential for regulatory compliance and laboratory safety records.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DM1-SMe.
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Caption: Workflow for the safe disposal of DM1-SMe waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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